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Compound of Interest

Compound Name: 1-Bromo-3-methylheptane

Cat. No.: B8678766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for 1-Bromo-3-methylheptane (CAS No: 5200-08-8). Due to the limited availability

of a detailed Safety Data Sheet (SDS) specifically for 1-Bromo-3-methylheptane, this guide

combines the known hazard classifications from the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) with best practices derived from structurally

similar haloalkanes. Professionals handling this chemical should exercise caution and adhere

to the rigorous safety protocols outlined herein.

Chemical and Physical Properties
While extensive experimental data for 1-Bromo-3-methylheptane is not readily available,

computed properties provide essential information for safe handling and storage.

Property Value Source

Molecular Formula C8H17Br PubChem[1]

Molecular Weight 193.12 g/mol PubChem[1]

IUPAC Name 1-bromo-3-methylheptane PubChem[1]

CAS Number 5200-08-8 PubChem[1]

XLogP3 4.3 PubChem[1]
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Hazard Identification and Classification
According to the GHS, 1-Bromo-3-methylheptane is classified as a hazardous substance with

the following classifications.[1]

Hazard Class Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapor

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Acute toxicity, inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

Category 3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:

Flame

Exclamation Mark

Safe Handling and Storage Protocols
Given its flammability and irritant properties, stringent adherence to safety protocols is

mandatory when handling 1-Bromo-3-methylheptane. The following procedures are based on

best practices for similar flammable haloalkanes.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical to minimize exposure risk.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety goggles and face shield

Chemical splash goggles are

required. A face shield should

be worn when there is a risk of

splashing.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

punctures before use.

Body Protection
Laboratory coat or chemical-

resistant apron

A flame-retardant lab coat that

fastens securely is essential.

For larger quantities or splash

risks, a chemical-resistant

apron over the lab coat is

advised.

Respiratory Protection Fume hood or respirator

All handling should be

conducted in a certified

chemical fume hood. If a fume

hood is not available, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be

used.

Foot Protection Closed-toe shoes

Substantial, closed-toe shoes

are mandatory in the

laboratory.

Storage
Proper storage is crucial to prevent accidents and maintain chemical integrity.

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
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Keep containers tightly closed when not in use.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

metals.[2]

Use only non-sparking tools and equipment, especially when opening and closing

containers.[3]

Ground and bond containers during transfer to prevent static discharge.[3]

Emergency Procedures
Immediate and appropriate response to emergencies can significantly mitigate harm.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire Fighting Measures
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Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or

water spray.[5]

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back.[2] Containers may explode when heated.[5]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[2]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Eliminate all ignition sources. Wear

appropriate PPE.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Containment and Cleaning: Absorb spill with inert material (e.g., sand, vermiculite) and place

in a suitable container for disposal. Use non-sparking tools.[5]

Experimental Protocols and Logical Workflows
The following diagrams illustrate key logical workflows for the safe handling of 1-Bromo-3-
methylheptane.
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Caption: General laboratory workflow for 1-Bromo-3-methylheptane.
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1-Bromo-3-methylheptane
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Caption: Incompatible materials for 1-Bromo-3-methylheptane.

Conclusion
While 1-Bromo-3-methylheptane is a valuable reagent in research and development, its

hazardous properties necessitate a thorough understanding and implementation of safety

precautions. By following the guidelines presented in this technical guide, researchers and

scientists can minimize risks and ensure a safe laboratory environment. It is imperative to

always consult the most current safety information and institutional safety protocols before

handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling of 1-Bromo-3-
methylheptane: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8678766#1-bromo-3-methylheptane-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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